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Compound of Interest

Compound Name: 19-Methylpentacosanoyl-CoA

Cat. No.: B15551444

An in-depth analysis of scientific literature reveals a notable scarcity of specific information
regarding the biological role of 19-Methylpentacosanoyl-CoA in cellular metabolism. This
particular very-long-chain branched-chain fatty acyl-CoA does not appear to be a subject of
extensive research, and as such, detailed data on its specific metabolic pathways, quantitative
presence, and precise functions are not readily available in published studies.

However, by examining the metabolism of structurally related molecules, specifically other
methyl-branched very-long-chain fatty acids, we can infer a probable metabolic context for 19-
Methylpentacosanoyl-CoA. This guide will, therefore, focus on the established principles of
branched-chain and very-long-chain fatty acid metabolism as a framework for understanding
the potential role of 19-Methylpentacosanoyl-CoA.

Hypothetical Biosynthesis and Activation

The biosynthesis of a 26-carbon branched-chain fatty acid like 19-methylpentacosanoic acid
likely involves the fatty acid synthase (FAS) system with a methyl-branched primer, followed by
elongation by the ELOVL (Elongation of Very Long Chain Fatty Acids) family of enzymes.
Before it can be metabolized, it must be activated to its CoA ester, 19-Methylpentacosanoyl-
CoA, a reaction catalyzed by a very-long-chain acyl-CoA synthetase (ACSVL).

Probable Metabolic Pathways

Once activated, 19-Methylpentacosanoyl-CoA would likely undergo degradation via
peroxisomal or mitochondrial pathways, similar to other very-long-chain and branched-chain
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fatty acids.

Peroxisomal Alpha-Oxidation and Beta-Oxidation

Given its methyl branch at an odd-numbered carbon (C19), direct beta-oxidation is hindered.
Therefore, the most probable initial metabolic step is alpha-oxidation in the peroxisome. This
process removes a single carbon from the carboxyl end, shifting the methyl group to an even-
numbered position relative to the new carboxyl group. The resulting 18-methyltetracosanoyl-
CoA can then proceed through peroxisomal beta-oxidation.

Peroxisomal beta-oxidation is a multi-step process that shortens the fatty acyl-CoA chain. For
very-long-chain fatty acids, this pathway is crucial as mitochondria are not equipped to handle
these large molecules initially.

Below is a diagram illustrating the probable initial metabolic steps for 19-
Methylpentacosanoyl-CoA.
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 To cite this document: BenchChem. [Biological role of 19-Methylpentacosanoyl-CoA in
cellular metabolism]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551444+#biological-role-of-19-
methylpentacosanoyl-coa-in-cellular-metabolism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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